Cas no 2228760-00-5 (3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228760-00-5
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 6456013
• PubChem ID: 165712410
• Update Time: 2025-05-20

3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine
• 2228760-00-5
• EN300-1730616

• Inchi： 1S/C11H14N4O2/c1-15-10(12)5-8(14-15)7-4-11(17-3)13-6-9(7)16-2/h4-6H,12H2,1-3H3
• InChI Key： MRGKLCBRLIPVSF-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C1C=C(N)N(C)N=1)OC

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.2Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine

3-(2,5-Dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine (CAS No: 2228760-00-5) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug discovery and material science. In this article, we will delve into its structural features, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyridine ring substituted with two methoxy groups at the 2 and 5 positions, connected to a pyrazole ring via an amino group. The pyrazole ring is further substituted with a methyl group at the 1-position. This arrangement creates a molecule with a high degree of structural complexity and functional diversity. The presence of multiple heteroatoms (nitrogen and oxygen) in the molecule contributes to its ability to engage in various types of interactions, including hydrogen bonding and π–π stacking, which are critical for its biological activity.

Recent studies have focused on the synthesis of 3-(2,5-dimethoxypyridin-4-yl)-1-methyl-1H-pyrazol-5-amine using efficient and scalable methods. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process. These advancements highlight the compound's potential for large-scale production in pharmaceutical and industrial settings.

The biological activity of 3-(2,5-dimethoxypyridin-4-yli)-1-methyl-pyrazolamine has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, this compound has shown selective inhibition against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential role in the treatment of chronic diseases with high unmet medical needs.

In the field of material science, 3-(2,5-dimethoxypyridin-yli)-pyrazolamine has been investigated for its application as a building block in supramolecular chemistry. Its ability to form stable supramolecular assemblies through hydrogen bonding and π–π interactions makes it an attractive candidate for designing new materials with tailored properties. Recent research has explored its use in creating stimuli-responsive materials that can respond to external stimuli such as light or temperature changes.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 3-(dimethoxy-pyridin-yli)-pyrazolamine at the molecular level. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of methoxy groups on the pyridine ring. These effects influence its reactivity in various chemical transformations and contribute to its unique biological activity profile.

In conclusion, 3-(dimethoxy-pyridin-yli)-pyrazolamine (CAS No: 2228760) is a versatile compound with a wide range of applications across multiple disciplines. Its structural complexity, coupled with its promising biological activity and material science potential, makes it an exciting subject for further research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.